![molecular formula C7H8N2O B1591165 6,7-dihydroimidazo[1,5-a]pyridin-8(5H)-one CAS No. 426219-51-4](/img/structure/B1591165.png)
6,7-dihydroimidazo[1,5-a]pyridin-8(5H)-one
Overview
Description
6,7-Dihydroimidazo[1,5-a]pyridin-8(5H)-one is a chemical compound with the molecular formula C7H8N2O and a molecular weight of 136.15 . It is a solid substance at room temperature .
Synthesis Analysis
The synthesis of imidazo[1,5-a]pyridine has been a subject of intense research for numerous decades. A large number of transformations are now available to conveniently access imidazo[1,5-a]pyridine from readily available starting materials .Molecular Structure Analysis
The InChI code for 6,7-dihydroimidazo[1,5-a]pyridin-8(5H)-one is 1S/C7H8N2O/c10-7-2-1-3-9-5-8-4-6(7)9/h4-5H,1-3H2 .Chemical Reactions Analysis
The synthesis of 6,7-dihydroimidazo[1,5-a]pyridin-8(5H)-one involves various chemical reactions. For instance, a solution of 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine in acetonitrile is admixed with potassium permanganate and stirred vigorously at room temperature over 16 hours .Physical And Chemical Properties Analysis
6,7-Dihydroimidazo[1,5-a]pyridin-8(5H)-one is a solid substance at room temperature .Scientific Research Applications
Optoelectronic Devices
Imidazo[1,5-a]pyridine derivatives have shown great potential in the field of optoelectronics . They have been used in the development of optoelectronic devices due to their unique optical behaviors and versatility .
Sensors
These compounds have also been used in the creation of sensors . Their unique chemical structure and optical behaviors make them suitable for sensing applications .
Anti-Cancer Drugs
Imidazo[1,5-a]pyridine derivatives have been explored for their potential use in anti-cancer drugs . Their unique biological properties make them promising candidates for this application .
Emitters for Confocal Microscopy and Imaging
These compounds have been used as emitters for confocal microscopy and imaging . Their luminescent properties make them ideal for these applications .
Materials Science
Imidazo[1,5-a]pyridine derivatives have found applications in materials science . Their unique chemical structure and versatility make them suitable for various materials science applications .
Deep-Blue Emitter
Imidazo[1,2-a]pyridine based compounds have been used as deep-blue emitters . Their optical and electrochemical properties are prominently dependent on the nature of chromophore loading and their linking topology to the 2-phenylimidazo[1,2-a]pyridine unit .
Safety and Hazards
properties
IUPAC Name |
6,7-dihydro-5H-imidazo[1,5-a]pyridin-8-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O/c10-7-2-1-3-9-5-8-4-6(7)9/h4-5H,1-3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPZRVKIZAPHPOR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)C2=CN=CN2C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50587836 | |
Record name | 6,7-Dihydroimidazo[1,5-a]pyridin-8(5H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50587836 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6,7-dihydroimidazo[1,5-a]pyridin-8(5H)-one | |
CAS RN |
426219-51-4 | |
Record name | 6,7-Dihydroimidazo[1,5-a]pyridin-8(5H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50587836 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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